Cas no 96053-20-2 (4-(Aminomethyl)-3-methoxybenzoic acid)

• Product Name: 4-(Aminomethyl)-3-methoxybenzoic acid
• CAS No: 96053-20-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 803431
• PubChem ID: 21106211
• Update Time: 2025-04-19

4-(Aminomethyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-methoxybenzoic acid
• Benzoic acid,4-(aminomethyl)-3-methoxy-
• BENZOIC ACID, 4-(AMINOMETHYL)-3-METHOXY-
• AB21166
• SCHEMBL1251597
• A937705
• AC-13263
• AKOS006293691
• 96053-20-2
• FT-0726375
• EN300-379287
• DTXSID10610811
• 4-(Aminomethyl)-3-methoxy benzoic acid
• 4-(AMINOMETHYL)-3-METHOXYBENZOICACID
• G50528

• Inchi： 1S/C9H11NO3/c1-13-8-4-6(9(11)12)2-3-7(8)5-10/h2-4H,5,10H2,1H3,(H,11,12)
• InChI Key： OXWDLXLTUXWUIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1CN

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: -2

Experimental Properties

• Density: 1.241
• Boiling Point: 348.8°Cat760mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.576
• PSA: 72.55000
• LogP: 1.55240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives